Cas no 1448130-35-5 (5-{(2-methylphenyl)methanesulfonylmethyl}-N-{4-(methylsulfanyl)phenylmethyl}furan-2-carboxamide)

• Product Name: 5-{(2-methylphenyl)methanesulfonylmethyl}-N-{4-(methylsulfanyl)phenylmethyl}furan-2-carboxamide
• CAS No: 1448130-35-5
• MF: C₂₂H₂₃NO₄S₂
• MW: 429.552323579788
• CID: 6148448
• PubChem ID: 71794682
• Update Time: 2025-07-09

5-{(2-methylphenyl)methanesulfonylmethyl}-N-{4-(methylsulfanyl)phenylmethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-{(2-methylphenyl)methanesulfonylmethyl}-N-{4-(methylsulfanyl)phenylmethyl}furan-2-carboxamide
• F6253-3612
• 5-{[(2-methylphenyl)methanesulfonyl]methyl}-N-{[4-(methylsulfanyl)phenyl]methyl}furan-2-carboxamide
• 5-[(2-methylphenyl)methylsulfonylmethyl]-N-[(4-methylsulfanylphenyl)methyl]furan-2-carboxamide
• AKOS024545418
• 5-(((2-methylbenzyl)sulfonyl)methyl)-N-(4-(methylthio)benzyl)furan-2-carboxamide
• 1448130-35-5

• Inchi： 1S/C22H23NO4S2/c1-16-5-3-4-6-18(16)14-29(25,26)15-19-9-12-21(27-19)22(24)23-13-17-7-10-20(28-2)11-8-17/h3-12H,13-15H2,1-2H3,(H,23,24)
• InChI Key： FBIGNCXFHFCRFJ-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(C(NCC2C=CC(=CC=2)SC)=O)O1)(CC1C=CC=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 429.10685056g/mol
• Monoisotopic Mass: 429.10685056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 110Ų

Additional information on 5-{(2-methylphenyl)methanesulfonylmethyl}-N-{4-(methylsulfanyl)phenylmethyl}furan-2-carboxamide

Comprehensive Overview of 5-{(2-methylphenyl)methanesulfonylmethyl}-N-{4-(methylsulfanyl)phenylmethyl}furan-2-carboxamide (CAS No. 1448130-35-5)

The compound 5-{(2-methylphenyl)methanesulfonylmethyl}-N-{4-(methylsulfanyl)phenylmethyl}furan-2-carboxamide (CAS No. 1448130-35-5) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a furan-2-carboxamide core with methanesulfonylmethyl and methylsulfanyl substituents, making it a subject of interest in pharmaceutical and agrochemical research. This compound's sulfonyl and sulfanyl functional groups contribute to its potential reactivity and binding affinity, which are critical for applications in drug discovery and material science.

In recent years, the demand for sulfonamide derivatives and furan-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the 5-{(2-methylphenyl)methanesulfonylmethyl} moiety, which may enhance the compound's bioavailability and metabolic stability. The presence of a methylsulfanylphenylmethyl group further diversifies its potential interactions with biological targets, aligning with current trends in small-molecule drug development and precision medicine.

The synthesis of CAS No. 1448130-35-5 involves multi-step organic reactions, including sulfonylation and amide coupling, which are widely discussed in academic literature. Its structural complexity poses challenges for scalable production, yet advancements in green chemistry and catalytic methods have improved yields and reduced environmental impact. This aligns with the growing emphasis on sustainable synthesis in the chemical industry, a topic frequently searched by professionals and students alike.

From a pharmacological perspective, the furan-2-carboxamide scaffold is known for its bioactivity, particularly in anti-inflammatory and antimicrobial applications. The compound's methylphenyl and sulfonylmethyl groups may modulate its pharmacokinetic properties, making it a candidate for targeted therapy research. These attributes resonate with the increasing focus on personalized medicine and drug repurposing, which dominate contemporary scientific discourse.

In material science, CAS No. 1448130-35-5 could serve as a building block for functional polymers or organic semiconductors. Its conjugated system and electron-rich heterocycles may contribute to optoelectronic properties, a hot topic in renewable energy research. This versatility underscores the compound's relevance across interdisciplinary fields, from biotechnology to nanotechnology.

Analytical characterization of this compound typically employs NMR spectroscopy, mass spectrometry, and HPLC, techniques frequently queried in academic and industrial settings. The data generated aids in structure-activity relationship (SAR) studies, a cornerstone of modern drug design. Furthermore, its physicochemical properties, such as solubility and thermal stability, are critical for formulation scientists exploring novel delivery systems.

As the scientific community prioritizes AI-driven drug discovery, compounds like 5-{(2-methylphenyl)methanesulfonylmethyl}-N-{4-(methylsulfanyl)phenylmethyl}furan-2-carboxamide gain traction. Computational tools can predict its interactions with biological targets, accelerating hit-to-lead optimization. This synergy between computational chemistry and experimental validation reflects the evolving landscape of research and development (R&D).

In conclusion, CAS No. 1448130-35-5 represents a compelling case study in the intersection of organic synthesis, medicinal chemistry, and materials science. Its multifaceted applications and alignment with cutting-edge research trends ensure its continued relevance in scientific inquiries. For researchers seeking high-purity reference standards or custom synthesis solutions, this compound offers a wealth of opportunities for innovation and discovery.